Cas no 830330-27-3 (4(1H)-Pyrimidinone, 6-amino-5-(ethylideneamino)-2-(methylthio)-)
830330-27-3 structure
Product Name:4(1H)-Pyrimidinone, 6-amino-5-(ethylideneamino)-2-(methylthio)-
CAS No:830330-27-3
MF:C7H10N4OS
MW:198.245499134064
CID:679230
PubChem ID:136235090
Update Time:2025-04-19
4(1H)-Pyrimidinone, 6-amino-5-(ethylideneamino)-2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyrimidinone, 6-amino-5-(ethylideneamino)-2-(methylthio)-
- 6-amino-5-(ethylideneamino)-2-methylsulfanyl-1H-pyrimidin-4-one
- 830330-27-3
- DTXSID20835896
- 6-Amino-5-(ethylideneamino)-2-(methylthio)pyrimidin-4(1H)-one
- 6-Amino-5-[(E)-ethylideneamino]-2-(methylsulfanyl)pyrimidin-4(1H)-one
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- Inchi: 1S/C7H10N4OS/c1-3-9-4-5(8)10-7(13-2)11-6(4)12/h3H,1-2H3,(H3,8,10,11,12)/b9-3+
- InChI Key: NUYCOCGLALERQN-YCRREMRBSA-N
- SMILES: S(C)C1=NC(=C(C(N1)=O)/N=C/C)N
Computed Properties
- Exact Mass: 198.05753213g/mol
- Monoisotopic Mass: 198.05753213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 105Ų
4(1H)-Pyrimidinone, 6-amino-5-(ethylideneamino)-2-(methylthio)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
830330-27-3 (4(1H)-Pyrimidinone, 6-amino-5-(ethylideneamino)-2-(methylthio)-) Related Products
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